ethyl (5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate

• IUPAC Name: ethyl 2-(5-methylpyrazolo[3,4-b]pyridin-1-yl)acetate
• InChI: InChI=1S/C11H13N3O2/c1-3-16-10(15)7-14-11-9(6-13-14)4-8(2)5-12-11/h4-6H,3,7H2,1-2H3
• InChI Key: AYLZTCJBGBSYTG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=N2)C)C=N1
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

Ethyl (5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate is a derivative of pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds that have been synthesized and evaluated for their biological activities.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives, including ethyl (5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate, involves scaffold hopping and computer-aided drug design. The synthetic strategies and approaches to these derivatives have been reported extensively from 2017 to 2021. The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system.

Physical And Chemical Properties Analysis

The physical and chemical properties of ethyl (5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate include a predicted boiling point of 799.1±60.0 °C and a predicted density of 1.40±0.1 g/cm3. It is soluble in DMSO but insoluble in water.

Future Directions

The future directions for the research and development of ethyl (5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate and related compounds could involve further exploration of their potential as TRK inhibitors. This could have implications for the treatment of diseases associated with the continuous activation and overexpression of TRKs, such as cancer.